Cas no 1544847-19-9 (1-(3-bromopyridin-2-yl)cyclobutan-1-amine)

• Product Name: 1-(3-bromopyridin-2-yl)cyclobutan-1-amine
• CAS No: 1544847-19-9
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6377642
• PubChem ID: 96889895
• Update Time: 2025-11-01

1-(3-bromopyridin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-2-yl)cyclobutan-1-amine
• EN300-1910111
• 1544847-19-9

• Inchi： 1S/C9H11BrN2/c10-7-3-1-6-12-8(7)9(11)4-2-5-9/h1,3,6H,2,4-5,11H2
• InChI Key： ACMCCKCKAPXFTI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1(CCC1)N

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-bromopyridin-2-yl)cyclobutan-1-amine

Introduction to 1-(3-bromopyridin-2-yl)cyclobutan-1-amine (CAS No. 1544847-19-9)

1-(3-bromopyridin-2-yl)cyclobutan-1-amine (CAS No. 1544847-19-9) is a significant compound in the realm of pharmaceutical and chemical research, exhibiting a unique structural framework that has garnered considerable attention from the scientific community. This heterocyclic amine derivative combines a cyclobutane ring with a brominated pyridine moiety, creating a versatile scaffold for further chemical modifications and biological investigations.

The compound's molecular structure, characterized by its 3-bromopyridin-2-yl substituent, makes it an attractive candidate for synthetic chemistry and drug discovery. The presence of the bromine atom at the 3-position of the pyridine ring enhances its reactivity, allowing for various functionalization strategies such as cross-coupling reactions, which are widely employed in medicinal chemistry to construct complex molecular entities.

In recent years, the pharmaceutical industry has seen a surge in interest towards small molecules that can modulate biological pathways associated with neurological disorders, cancer, and infectious diseases. The cyclobutane ring in 1-(3-bromopyridin-2-yl)cyclobutan-1-amine contributes to its potential as a pharmacophore, providing rigidity that can improve binding affinity to target proteins. This structural feature has been exploited in the design of novel therapeutic agents that exhibit enhanced selectivity and efficacy.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often implicated in various diseases. The 3-bromopyridin-2-yl group serves as a key pharmacophoric element that can interact with the ATP-binding site of kinases, thereby inhibiting their activity. Researchers have leveraged this property to synthesize potent inhibitors targeting diseases such as leukemia and breast cancer.

Recent advancements in computational chemistry have further illuminated the potential of 1-(3-bromopyridin-2-yl)cyclobutan-1-amine as a lead compound. Molecular docking studies have demonstrated its binding interactions with various protein targets, providing insights into its mechanism of action. These studies have been complemented by experimental validations, where x-ray crystallography has revealed detailed structures of the compound bound to its targets, confirming the predicted binding modes.

The synthesis of 1-(3-bromopyridin-2-yl)cyclobutan-1-amine involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the bromine atom into the pyridine ring can be achieved through halogenation reactions, while the cyclobutane moiety can be constructed via ring-closing metathesis or other cyclization strategies. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further derivatization.

In conclusion, 1-(3-bromopyridin-2-yl)cyclobutan-1-amine (CAS No. 1544847-19-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.